Cas no 1251704-76-3 (ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate)

• Product Name: ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• CAS No: 1251704-76-3
• MF: C₁₈H₁₈N₄O₄
• MW: 354.359923839569
• CID: 5857837
• PubChem ID: 49665820
• Update Time: 2025-07-18

ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• ethyl 1-(5-((furan-2-ylmethyl)carbamoyl)pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• 1251704-76-3
• AKOS024485784
• ethyl 1-[5-(furan-2-ylmethylcarbamoyl)pyridin-2-yl]-5-methylpyrazole-4-carboxylate
• ethyl 1-(5-{[(furan-2-yl)methyl]carbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate
• F3406-8200
• VU0624875-1

• Inchi： 1S/C18H18N4O4/c1-3-25-18(24)15-11-21-22(12(15)2)16-7-6-13(9-19-16)17(23)20-10-14-5-4-8-26-14/h4-9,11H,3,10H2,1-2H3,(H,20,23)
• InChI Key： PZNYJHTZWAFMDP-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=NN(C2C=CC(C(NCC3=CC=CO3)=O)=CN=2)C=1C)=O

Computed Properties

• Exact Mass: 354.13280507g/mol
• Monoisotopic Mass: 354.13280507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate

Introduction to Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate (CAS No. 1251704-76-3)

Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate, with the CAS number 1251704-76-3, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings and functional groups makes it a promising candidate for further investigation.

The compound's structure consists of a pyrazole core substituted with a carboxylate ester group, a pyridine ring connected to a furan moiety through a methylcarbamoyl linkage. This intricate arrangement suggests that Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate may exhibit unique chemical and biological properties. The pyrazole ring is well-known for its role in medicinal chemistry, often serving as a scaffold in the development of antiviral, anticancer, and anti-inflammatory agents.

In recent years, there has been a growing interest in the synthesis and characterization of heterocyclic compounds that incorporate multiple pharmacophoric units. The combination of pyridine, furan, and pyrazole moieties in this compound may contribute to its potential as a lead compound for various therapeutic applications. The carbamoyl group introduces an additional level of complexity, which could influence both the solubility and bioavailability of the molecule.

One of the most compelling aspects of this compound is its structural diversity. The presence of multiple rings and functional groups provides numerous opportunities for interactions with biological targets. For instance, the pyridine ring can engage in hydrogen bonding with polar residues in proteins, while the furan moiety may interact with hydrophobic pockets. These interactions are crucial for determining the compound's binding affinity and selectivity.

Recent studies have highlighted the importance of incorporating diverse structural motifs into drug candidates to enhance their pharmacological properties. The unique combination of heterocycles in Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate aligns with this trend. Researchers have been exploring similar structures in an effort to identify novel compounds with improved efficacy and reduced toxicity.

The synthesis of this compound involves several key steps that highlight the expertise required in medicinal chemistry. The formation of the carbamoyl linkage between the furan and pyridine moieties is particularly critical. This step must be carefully controlled to ensure high yield and purity. Additionally, the introduction of the carboxylate ester group at the 4-position of the pyrazole ring requires precise conditions to avoid unwanted side reactions.

Once synthesized, the compound undergoes rigorous characterization to determine its physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to confirm its structure. These analytical methods provide detailed information about the compound's molecular architecture, which is essential for understanding its behavior in biological systems.

The biological evaluation of Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate is another critical aspect of its study. In vitro assays are conducted to assess its interaction with various biological targets, including enzymes and receptors. These assays help determine whether the compound exhibits any significant activity against disease-causing agents.

In vivo studies are also performed to evaluate the compound's efficacy and safety profile. Animal models are used to assess its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX). These studies provide valuable insights into whether the compound has potential for further development into a therapeutic agent.

The potential applications of this compound are broad and span multiple therapeutic areas. Its structural features make it a versatile scaffold that can be modified to target specific diseases. For example, modifications to the furan moiety could enhance its binding affinity to certain enzymes involved in cancer pathways. Similarly, alterations to the pyridine ring might improve its interaction with receptors implicated in neurological disorders.

The ongoing research in this area is driven by the need for innovative treatments for various diseases. The development of new drugs often relies on discovering novel compounds with unique properties that can overcome existing limitations. Compounds like Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate represent promising candidates that could fill unmet medical needs.

In conclusion, Ethyl 1-(5-{(furan-2-yl)methylcarbamoyl}pyridin-2-yl)-5-methyl-1H-pyrazole-4-carboxylate (CAS No. 1251704-76) is a structurally complex molecule with significant potential in pharmaceutical research. Its unique combination of heterocycles and functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing new therapeutic agents.